Isobutyl-(2-fluoro-phenyl)-ketone

• Molecular Formula: C11H13FO
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-3-methylbutan-1-one
• InChI: InChI=1S/C11H13FO/c1-8(2)7-11(13)9-5-3-4-6-10(9)12/h3-6,8H,7H2,1-2H3
• InChI Key: GQMNPRLZLBZEEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=CC=CC=C1F

Description

Isobutyl-(2-fluoro-phenyl)-ketone is a useful research compound. Its molecular formula is C11H13FO and its molecular weight is 180.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round bottom flask (100 ml) was placed 3-methyl-1-(2-fluoro phenyl)butylalcohol 12 (1.85 gm, 0.0103 mole) and dichloromethae (35 ml). MnO2 (12.52 gm) was added to it. The reaction mixture was stirred for 20 hrs. After the completion of reaction (monitored by TLC or GC), the reaction mire was filtered through cilite, the filtrate was concentrated under reduced pressure to yield 1.57 gm (86%) of isobutyl-(2-fluoro-phenyl)-ketone 13 (GC purity 95%). 1HNMR CDCl3: (spectrum 12) 0.96(d, 6H), 2.30(m, 1H), 2.85(m, 2H), 7.15(m, 2H), 7.45(m, 1H), 7.85(m, 1H).